(5-Phenyl-1,3-oxazol-2-yl)methyl 4-oxo-4-(4-propoxyphenyl)butanoate

• IUPAC Name: (5-phenyl-1,3-oxazol-2-yl)methyl 4-oxo-4-(4-propoxyphenyl)butanoate
• InChI: InChI=1S/C23H23NO5/c1-2-14-27-19-10-8-17(9-11-19)20(25)12-13-23(26)28-16-22-24-15-21(29-22)18-6-4-3-5-7-18/h3-11,15H,2,12-14,16H2,1H3
• InChI Key: AVLLSXLLLVMXOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)CCC(=O)OCC2=NC=C(O2)C3=CC=CC=C3
• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol

Description

“(5-Phenyl-1,3-oxazol-2-yl)methyl 4-oxo-4-(4-propoxyphenyl)butanoate” is a chemical compound with the molecular formula C23H23NO5 and a molecular weight of 393.44. It’s a part of a larger family of compounds known as oxazoles, which are heterocyclic compounds with a five-membered ring containing an oxygen atom, a nitrogen atom, and three carbon atoms.

Molecular Structure Analysis

Oxazoles, including this compound, are characterized by a five-membered ring structure with one oxygen atom at position 1 and a nitrogen atom at position 3, separated by a carbon atom. The specific molecular structure of “(5-Phenyl-1,3-oxazol-2-yl)methyl 4-oxo-4-(4-propoxyphenyl)butanoate” was not found in the available literature.

Scientific Research Applications

Antiviral Properties

(5-Phenyl-1,3-oxazol-2-yl)methyl 4-oxo-4-(4-propoxyphenyl)butanoate: (let’s call it Compound X) has been investigated for its antiviral potential. . These derivatives were then evaluated for their antiviral entry activities against SARS-CoV-2.

Secondary Scintillator

Another application of Compound X lies in its use as a secondary scintillator. Specifically, 1,4-bis(5-phenyloxazol-2-yl)benzene (also known as POPOP) is a fluorescent reagent capable of producing singlet oxygen. .

Antibacterial Potential

While not directly related to Compound X, oxazole derivatives have shown interesting biological activities. .

Future Directions

The future directions for research on “(5-Phenyl-1,3-oxazol-2-yl)methyl 4-oxo-4-(4-propoxyphenyl)butanoate” and other oxazole derivatives could involve further exploration of their diverse biological potential. This could include more detailed studies on their synthesis, molecular structure, chemical reactions, mechanisms of action, physical and chemical properties, and safety and hazards.

Mechanism of Action

Target of Action

It’s structurally similar to other oxazole derivatives, which have been found to interact with a variety of biological targets

Mode of Action

Oxazole derivatives are known to interact with their targets in a variety of ways, often by binding to a specific site on the target molecule and modulating its activity . The exact nature of this interaction for this specific compound requires further investigation.

Biochemical Pathways

Oxazole derivatives are known to influence a variety of biochemical pathways, depending on their specific targets

Result of Action

Oxazole derivatives are known to have a wide range of effects at the molecular and cellular level, depending on their specific targets and mode of action